Cas no 108132-06-5 (2-Propen-1-one, 1-(2,4-dihydroxyphenyl)-3-(3,4,5-trimethoxyphenyl)-)
108132-06-5 structure
Product Name:2-Propen-1-one, 1-(2,4-dihydroxyphenyl)-3-(3,4,5-trimethoxyphenyl)-
CAS No:108132-06-5
MF:C18H18O6
MW:330.331925868988
CID:1185128
PubChem ID:71334654
Update Time:2025-04-20
2-Propen-1-one, 1-(2,4-dihydroxyphenyl)-3-(3,4,5-trimethoxyphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Propen-1-one, 1-(2,4-dihydroxyphenyl)-3-(3,4,5-trimethoxyphenyl)-
- 1-(2,4-dihydroxyphenyl)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one
- 108132-06-5
- DTXSID30762745
-
- Inchi: 1S/C18H18O6/c1-22-16-8-11(9-17(23-2)18(16)24-3)4-7-14(20)13-6-5-12(19)10-15(13)21/h4-10,19,21H,1-3H3
- InChI Key: VVWYJICKNORSFC-UHFFFAOYSA-N
- SMILES: O(C)C1C(=CC(C=CC(C2C=CC(=CC=2O)O)=O)=CC=1OC)OC
Computed Properties
- Exact Mass: 330.11034
- Monoisotopic Mass: 330.11033829g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 24
- Rotatable Bond Count: 6
- Complexity: 423
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 3.4
- Topological Polar Surface Area: 85.2Ų
Experimental Properties
- PSA: 85.22
- LogP: 3.01970
2-Propen-1-one, 1-(2,4-dihydroxyphenyl)-3-(3,4,5-trimethoxyphenyl)- Related Literature
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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